Cas no 2228943-48-2 (2-(3-methoxyazetidin-3-yl)methylbenzonitrile)

• Product Name: 2-(3-methoxyazetidin-3-yl)methylbenzonitrile
• CAS No: 2228943-48-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5888960
• PubChem ID: 165672991
• Update Time: 2025-07-10

2-(3-methoxyazetidin-3-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-3-yl)methylbenzonitrile
• 2-[(3-methoxyazetidin-3-yl)methyl]benzonitrile
• 2228943-48-2
• EN300-1814038

• Inchi： 1S/C12H14N2O/c1-15-12(8-14-9-12)6-10-4-2-3-5-11(10)7-13/h2-5,14H,6,8-9H2,1H3
• InChI Key： FAHAPSFDMUFYLK-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=CC=2C#N)CNC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45Ų

Additional information on 2-(3-methoxyazetidin-3-yl)methylbenzonitrile

Comprehensive Overview of 2-(3-Methoxyazetidin-3-yl)methylbenzonitrile (CAS No. 2228943-48-2)

2-(3-Methoxyazetidin-3-yl)methylbenzonitrile, with the CAS number 2228943-48-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a methoxyazetidine moiety with a benzonitrile group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

The compound's molecular structure is characterized by the presence of a 3-methoxyazetidine ring, which is known for its conformational rigidity and bioisosteric properties. This rigidity enhances the compound's stability and binding affinity, making it a promising candidate for the development of novel therapeutics. The benzonitrile group further contributes to its versatility, enabling interactions with various enzymes and receptors.

In recent years, the demand for azetidine derivatives has surged, driven by their applications in central nervous system (CNS) drugs and anti-inflammatory agents. 2-(3-Methoxyazetidin-3-yl)methylbenzonitrile aligns with this trend, as its structural features are conducive to crossing the blood-brain barrier, a critical factor in CNS drug development. This has led to increased interest from pharmaceutical companies and academic researchers alike.

From a synthetic perspective, the compound's CAS number 2228943-48-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. Its synthesis typically involves multi-step organic reactions, including nucleophilic substitution and cyclization, which are well-documented in the literature. The compound's purity and yield are critical parameters, often optimized through advanced chromatographic techniques.

The growing focus on green chemistry and sustainable synthesis has also influenced the production of 2-(3-Methoxyazetidin-3-yl)methylbenzonitrile. Researchers are exploring eco-friendly catalysts and solvent systems to minimize environmental impact while maintaining high efficiency. This aligns with broader industry trends toward reducing carbon footprints and waste generation.

Another area of interest is the compound's potential role in crop protection. Agrochemical companies are investigating its utility as a building block for pesticides and herbicides, leveraging its structural motifs to enhance efficacy and selectivity. This application is particularly relevant given the global push for sustainable agriculture and food security.

In summary, 2-(3-Methoxyazetidin-3-yl)methylbenzonitrile (CAS No. 2228943-48-2) represents a versatile and high-value compound with broad applications in pharmaceuticals and agrochemicals. Its unique molecular architecture, combined with the rising demand for azetidine-based scaffolds, positions it as a key player in modern synthetic chemistry. As research continues to uncover new uses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and agriculture.